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For Immediate Release

This guide provides a comprehensive comparison of the effects of sometribove (recombinant

bovine somatotropin, rbST) on the composition of milk from treated dairy cows compared to

their non-treated counterparts. It is intended for researchers, scientists, and professionals in

drug development, offering a synthesis of experimental data, detailed methodologies, and an

overview of the underlying biological mechanisms.

Executive Summary
Sometribove is a synthetic analogue of bovine somatotropin, a naturally occurring hormone in

cattle that plays a role in growth and metabolism. Its primary commercial application in the

dairy industry is to increase milk production. While the galactopoietic effects of sometribove
are well-documented, its impact on the nutritional composition of milk is a key area of scientific

inquiry. This guide synthesizes findings from multiple studies, indicating that while

sometribove significantly boosts milk yield, its effects on the percentage of major milk

components like fat, protein, and lactose are generally minimal and often not statistically

significant. However, some studies report slight alterations, including increased protein and

lactose content.

Quantitative Analysis of Milk Composition
The following tables summarize the quantitative data from various studies comparing the milk

composition of cows treated with sometribove to non-treated control groups.
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Table 1: Meta-Analysis of Sometribove Effects on Milk Composition

Milk Component
Change in
Sometribove-
Treated Cows

Statistical
Significance

Reference

Fat Percentage

+0.06 percentage

points (approx. 1.5-

2.0% increase)

Statistically significant,

but considered minor

A meta-analysis

review of the effects of

recombinant bovine

somatotropin

Protein Percentage

+0.036 percentage

points (approx. 1%

increase) in

multiparous cows

Statistically significant

for multiparous cows

A meta-analysis

review of the effects of

recombinant bovine

somatotropin

Lactose Percentage
Not consistently

affected
-

A meta-analysis

review of the effects of

recombinant bovine

somatotropin

Table 2: Longitudinal Study on Sometribove's Impact on Milk Composition
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Milk Component
Observation in
Sometribove-
Treated Cows

Statistical
Significance

Reference

Fat Percentage No significant effect Not significant

Impact of

Recombinant Bovine

Somatotropin on

Bovine Milk

Composition and Fatty

Acidome: A Multidose

Longitudinal Study[1]

[2]

Protein Content
Higher than in regular

milk
-

Impact of

Recombinant Bovine

Somatotropin on

Bovine Milk

Composition and Fatty

Acidome: A Multidose

Longitudinal Study[1]

[2]

Lactose Content
Higher than in regular

milk
-

Impact of

Recombinant Bovine

Somatotropin on

Bovine Milk

Composition and Fatty

Acidome: A Multidose

Longitudinal Study[1]

[2]

Calcium & Potassium
Lower than in regular

milk
-

Impact of

Recombinant Bovine

Somatotropin on

Bovine Milk

Composition and Fatty

Acidome: A Multidose

Longitudinal Study[1]

[2]
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Table 3: Study on Long-Term Administration of Sometribove

Milk Component
Observation in
Sometribove-
Treated Cows

Statistical
Significance

Reference

Fat, Protein, Lactose
Similar to control

group
Not significant

Effects of recombinant

bovine somatotropin

on milk production,

body composition, and

physiological

parameters[3]

Experimental Protocols
The methodologies employed in the cited studies are crucial for interpreting the results. Below

are summaries of typical experimental protocols.

Sometribove Administration Protocol (Posilac™)
Product: Posilac™ (sometribove zinc suspension) in single-dose syringes containing 500

mg of sometribove.[4][5]

Dosage: One 500 mg syringe administered every 14 days.[4][5][6]

Route of Administration: Subcutaneous injection.[4][5][6]

Treatment Initiation: Treatment typically begins during the 9th or 10th week (57-70 days)

after calving.[5][6]

Duration of Treatment: Continues until the end of the lactation period.[5][6]

Animal Subjects: Studies often involve lactating dairy cows of various breeds, with Holstein

cows being frequently used.[3][4]

Milk Composition Analysis

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1166347?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/3379169/
https://www.benchchem.com/product/b1166347?utm_src=pdf-body
https://www.benchchem.com/product/b1166347?utm_src=pdf-body
https://www.benchchem.com/product/b1166347?utm_src=pdf-body
https://animaldrugsatfda.fda.gov/adafda/app/search/public/document/downloadFoi/512
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=1d3664b8-d13d-464a-b9dc-d493a24fbdc8
https://animaldrugsatfda.fda.gov/adafda/app/search/public/document/downloadFoi/512
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=1d3664b8-d13d-464a-b9dc-d493a24fbdc8
https://www.apvma.gov.au/sites/default/files/publication/20906-prs-elanco-posilac.pdf
https://animaldrugsatfda.fda.gov/adafda/app/search/public/document/downloadFoi/512
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=1d3664b8-d13d-464a-b9dc-d493a24fbdc8
https://www.apvma.gov.au/sites/default/files/publication/20906-prs-elanco-posilac.pdf
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=1d3664b8-d13d-464a-b9dc-d493a24fbdc8
https://www.apvma.gov.au/sites/default/files/publication/20906-prs-elanco-posilac.pdf
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=1d3664b8-d13d-464a-b9dc-d493a24fbdc8
https://www.apvma.gov.au/sites/default/files/publication/20906-prs-elanco-posilac.pdf
https://pubmed.ncbi.nlm.nih.gov/3379169/
https://animaldrugsatfda.fda.gov/adafda/app/search/public/document/downloadFoi/512
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Method: Fourier Transform Infrared (FTIR) spectroscopy is a widely used, rapid, and

non-destructive method for the quantitative analysis of major milk components, including fat,

protein, and lactose.[7][8][9][10][11]

Principle of FTIR: This technique measures the absorption of infrared radiation by the

chemical bonds within the milk sample. The resulting spectrum provides a unique

"fingerprint" of the milk's composition.[8] A computer processes the data using a Fourier

Transform to generate a spectrum that correlates absorbance at specific wavelengths to the

concentration of different components.[8]

Sample Preparation: Typically, milk samples require minimal preparation, such as warming to

room temperature and gentle mixing before analysis.[10]

Alternative Methods: Gas chromatography with flame ionization detection (GC-FID) is used

for detailed fatty acid profiling.[1][2]

Mechanism of Action: Sometribove Signaling
Pathway
Sometribove enhances milk production by interacting with specific receptors on mammary

epithelial cells, which triggers an intracellular signaling cascade. The primary pathway involved

is the Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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